![molecular formula C14H17N3O2 B1342237 Ethyl 1-(4-cyanopyridin-2-yl)piperidine-4-carboxylate CAS No. 906352-67-8](/img/structure/B1342237.png)
Ethyl 1-(4-cyanopyridin-2-yl)piperidine-4-carboxylate
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Overview
Description
Ethyl 1-(4-cyanopyridin-2-yl)piperidine-4-carboxylate is a compound that is not directly mentioned in the provided papers. However, the papers do discuss various related compounds that share structural similarities, such as ethyl 5-cyano-1,6-dihydro-2-isopropyl-6-oxo-3-pyridine carboxylate and ethyl 4-piperidinecarboxylate. These compounds are of interest due to their potential pharmacological activities and their role as intermediates in the synthesis of more complex molecules .
Synthesis Analysis
The synthesis of related compounds involves several steps, including esterification, hydrogenation, and catalytic debenzylation. For example, ethyl 4-methyl-2-piperidinecarboxylate was synthesized with a high yield of 96% using 10% Pd/C as the catalyst . Another synthesis approach for ethyl 4-piperidinecarboxylate started from isonicotinic acid and achieved an overall yield of 75% . These methods demonstrate the feasibility of synthesizing piperidine derivatives with high efficiency and yield, which could be applicable to the synthesis of this compound.
Molecular Structure Analysis
The molecular structure of related compounds has been studied using X-ray crystallography and quantum chemical analysis. For instance, the crystallographic study of ethyl 5-cyano-1,6-dihydro-2-isopropyl-6-oxo-3-pyridine carboxylate revealed insights into the solid-state conformation and the influence of the 2-substituent on the compound's activity . Such structural analyses are crucial for understanding the relationship between molecular conformation and biological activity.
Chemical Reactions Analysis
The papers describe various chemical reactions involving piperidine derivatives. For example, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives involved the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives . These reactions highlight the versatility of piperidine derivatives in forming a wide range of chemical structures, which could be relevant for the synthesis and reactions of this compound.
Physical and Chemical Properties Analysis
While the papers do not provide specific data on the physical and chemical properties of this compound, they do offer insights into the properties of structurally related compounds. For instance, the solubility, melting points, and spectroscopic data (such as NMR, IR, and MS) are typically used to confirm the structures of synthesized compounds . These properties are essential for the identification and characterization of new chemical entities.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
Ethyl 1-(4-cyanopyridin-2-yl)piperidine-4-carboxylate serves as a precursor in the synthesis of various heterocyclic compounds. For example, it has been used in the synthesis of 5,8-diamino-substituted pyrano[4″,3″:4′,5′]pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines and pyrimido[4′,5′:4,5]thieno[2,3-c]isoquinolines, which are products of cyclization reactions involving benzoyl isothiocyanate, leading to the formation of compounds with potential biological activities (Paronikyan et al., 2016).
Anticancer Agent Evaluation
The compound has been incorporated into the synthesis of new propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, evaluated as promising anticancer agents. The sequential synthesis of these hybrids showed compounds with low IC50 values, indicating strong anticancer activities compared to doxorubicin, a reference compound (Rehman et al., 2018).
Antibacterial and Antifungal Activities
Research into the biological properties of new piperidine substituted benzothiazole derivatives revealed that these compounds exhibit significant antibacterial and antifungal activities. This demonstrates the potential of this compound derivatives in contributing to the development of new antimicrobial agents (Shafi et al., 2021).
Mycobacterium tuberculosis Inhibition
Thiazole-aminopiperidine hybrid analogues synthesized from this compound have shown to inhibit Mycobacterium tuberculosis GyrB, demonstrating potential as novel antituberculosis agents. The promising compound from this series exhibited significant inhibition of DNA gyrase activity and was not cytotoxic at evaluated concentrations (Jeankumar et al., 2013).
Safety and Hazards
properties
IUPAC Name |
ethyl 1-(4-cyanopyridin-2-yl)piperidine-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2/c1-2-19-14(18)12-4-7-17(8-5-12)13-9-11(10-15)3-6-16-13/h3,6,9,12H,2,4-5,7-8H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAIJZMCYSMAKQF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C2=NC=CC(=C2)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50594606 |
Source
|
Record name | Ethyl 1-(4-cyanopyridin-2-yl)piperidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50594606 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
906352-67-8 |
Source
|
Record name | Ethyl 1-(4-cyano-2-pyridinyl)-4-piperidinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=906352-67-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 1-(4-cyanopyridin-2-yl)piperidine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50594606 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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